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Compound of Interest

Compound Name: Estrone-13C3

Cat. No.: B1530534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Estrone-13C3. The following procedures are designed to minimize risk and ensure a safe

laboratory environment.

Estrone-13C3, a stable isotope-labeled form of the natural estrogenic hormone estrone, is

classified as a potent compound. The Safety Data Sheet (SDS) from Sigma-Aldrich indicates

that it is a Category 1B carcinogen and a Category 1B reproductive toxin. Therefore, stringent

safety protocols must be followed to prevent exposure.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Estrone-13C3 is provided in the

table below.
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Property Value

Chemical Formula ¹³C₃C₁₅H₂₂O₂

Molecular Weight 273.34 g/mol [1]

Appearance Powder

Melting Point 258-260 °C

Storage Temperature -20°C[1]

Isotopic Purity 99 atom % ¹³C

Hazard Identification and Safety Precautions
The primary hazards associated with Estrone-13C3 are its potential carcinogenic and

reproductive effects.[2] The GHS pictograms and hazard statements are summarized below.

GHS Pictogram Hazard Class Hazard Statement

GHS08 Carcinogenicity, Category 1B H350: May cause cancer

Reproductive Toxicity,

Category 1B

H360: May damage fertility or

the unborn child

Precautionary Statements:[2]

P201: Obtain special instructions before use.

P202: Do not handle until all safety precautions have been read and understood.

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

P308 + P313: IF exposed or concerned: Get medical advice/ attention.

Operational Plan: Step-by-Step Handling
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A systematic approach to handling Estrone-13C3 is crucial to minimize exposure risk. The

following workflow outlines the necessary steps from preparation to disposal.
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Operational Workflow for Handling Estrone-13C3

Preparation

Handling

Cleanup & Disposal

Review SDS and SOPs

Don Appropriate PPE

Prepare Containment Area

Weighing (in containment)

Dissolution

Experimental Use

Decontaminate Surfaces

Segregate and Label Waste

Dispose of Waste
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Disposal Pathway for Estrone-13C3 Waste

Waste Generation

Segregation & Collection

Final Disposal

Contaminated Solids
(Gloves, Gowns, Bench Paper)

Labeled Hazardous
Waste Bag

Unused Solutions &
Rinsates

Labeled Hazardous
Liquid Waste Container

Contaminated Sharps
(Needles, Pipette Tips)

Labeled Sharps
Container

Arrange for Hazardous
Waste Pickup with EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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